Cas no 2034346-92-2 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2034346-92-2
• MF: C₁₈H₁₇N₅OS₂
• MW: 383.490480184555
• CID: 5334238
• Update Time: 2025-10-11

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C18H17N5OS2/c1-11-7-12(2)23(20-11)17(14-5-6-25-10-14)9-19-18(24)13-3-4-15-16(8-13)22-26-21-15/h3-8,10,17H,9H2,1-2H3,(H,19,24)
• InChI Key： HZAOJFATCFRRQX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1C=CC2C(C=1)=NSN=2)=O)N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 510
• XLogP3: 3.2
• Topological Polar Surface Area: 129

Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide

Comprehensive Analysis of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034346-92-2)

The compound N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034346-92-2) is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the 3,5-dimethyl-1H-pyrazole and thiophene moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or fluorescent probe, given the presence of the benzothiadiazole core, which is known for its photophysical properties.

In recent years, the demand for high-performance organic compounds has surged, driven by advancements in drug discovery and optoelectronic materials. This compound's multi-functional design aligns with current trends in targeted therapy and sensor development. For instance, the thiophene ring is often explored for its electron-rich characteristics, which are valuable in organic semiconductors. Meanwhile, the pyrazole unit is frequently utilized in pharmacologically active molecules, making this compound a versatile subject for interdisciplinary research.

The synthesis of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide involves meticulous optimization of reaction conditions to ensure high yield and purity. Key steps include the coupling of the thiophene and pyrazole segments, followed by the introduction of the benzothiadiazole carboxamide group. Researchers often employ Pd-catalyzed cross-coupling or microwave-assisted synthesis to achieve efficient results. These methodologies are frequently discussed in forums and publications focusing on green chemistry and process optimization.

One of the most compelling aspects of this compound is its potential in bioimaging applications. The benzothiadiazole core exhibits strong fluorescence, which can be fine-tuned by modifying the surrounding substituents. This property is highly sought after in the development of molecular probes for detecting biological targets. Additionally, its lipophilic nature may enhance cell membrane permeability, a critical factor in drug delivery systems. These attributes make it a hot topic in chemical biology discussions.

From a commercial perspective, CAS No. 2034346-92-2 is often listed in catalogs of specialized chemical suppliers catering to pharmaceutical research and material science laboratories. Its pricing and availability are influenced by factors such as scale of production and purity requirements. Companies focusing on custom synthesis services frequently highlight this compound as part of their portfolio, emphasizing its role in innovative R&D projects.

In summary, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide represents a fascinating intersection of chemistry and technology. Its structural complexity and functional diversity position it as a valuable tool for addressing contemporary challenges in healthcare and advanced materials. As research continues to uncover new applications, this compound is likely to remain a focal point in scientific and industrial communities.